Cas no 627841-55-8 (N-Ethyl-6-hydrazinyl-N-phenylpyridine-3-sulfonamide)

N-Ethyl-6-hydrazinyl-N-phenylpyridine-3-sulfonamide structure
627841-55-8 structure
Product Name:N-Ethyl-6-hydrazinyl-N-phenylpyridine-3-sulfonamide
CAS No:627841-55-8
MF:C13H16N4O2S
MW:292.356740951538
MDL:MFCD05266687
CID:2117116
PubChem ID:2095679
Update Time:2025-04-21

N-Ethyl-6-hydrazinyl-N-phenylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-6-hydrazinyl-N-phenyl-3-Pyridinesulfonamide
    • MFCD05266687
    • VTUBMCBPPGZPTD-UHFFFAOYSA-N
    • CS-0221472
    • N-ethyl-6-hydrazinyl-N-phenylpyridine-3-sulfonamide
    • 627841-55-8
    • NS-04903
    • DTXSID301328123
    • DA-41873
    • SR-01000051095
    • SMR001238159
    • AKOS000118688
    • HMS3054B15
    • G54961
    • Z55993081
    • SR-01000051095-1
    • EN300-09205
    • SCHEMBL2565663
    • MLS002155637
    • CHEMBL1375341
    • N-ethyl-6-hydrazino-N-phenylpyridine-3-sulfonamide
    • N-Ethyl-6-hydrazinyl-N-phenylpyridine-3-sulfonamide
    • MDL: MFCD05266687
    • Inchi: 1S/C13H16N4O2S/c1-2-17(11-6-4-3-5-7-11)20(18,19)12-8-9-13(16-14)15-10-12/h3-10H,2,14H2,1H3,(H,15,16)
    • InChI Key: VTUBMCBPPGZPTD-UHFFFAOYSA-N
    • SMILES: S(C1C=NC(=CC=1)NN)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

  • Exact Mass: 292.09939694Da
  • Monoisotopic Mass: 292.09939694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 96.7Ų

N-Ethyl-6-hydrazinyl-N-phenylpyridine-3-sulfonamide Pricemore >>

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